2-{[((S)-2-Amino-3-methyl-butyryl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H35N3O3/c1-13(2)16(20)17(23)22(14-9-10-14)12-15-8-6-7-11-21(15)18(24)25-19(3,4)5/h13-16H,6-12,20H2,1-5H3/t15?,16-/m0/s1
• InChI Key: XVOKJNWMIJWTAM-LYKKTTPLSA-N
• Canonical SMILES: CC(C)C(C(=O)N(CC1CCCCN1C(=O)OC(C)(C)C)C2CC2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N(CC1CCCCN1C(=O)OC(C)(C)C)C2CC2)N
• Molecular Formula: C19H35N3O3
• Molecular Weight: 353.5 g/mol

Description

The compound 2-{[((S)-2-Amino-3-methyl-butyryl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a chiral, nitrogen-containing heterocycle featuring:

• A piperidine core substituted with a tert-butyl carbamate group, which enhances stability and modulates solubility .
• An (S)-2-amino-3-methyl-butyryl moiety, introducing a branched aliphatic chain with a chiral center, critical for stereospecific interactions .

Biological Activity

2-{[((S)-2-Amino-3-methyl-butyryl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester, also known by its CAS number 1354026-66-6, is a complex synthetic compound notable for its diverse biological activities. This compound features a piperidine ring and a cyclopropyl group, which contribute to its pharmacological properties. The molecular formula is $C_{19}H_{35}N_{3}O_{3}$, with a molecular weight of approximately 353.5 g/mol.

Chemical Structure

The structural representation of the compound includes several functional groups that enhance its biological activity:

• Piperidine Ring : A six-membered ring containing nitrogen, which is common in many pharmaceuticals.
• Cyclopropyl Group : This three-membered ring structure can increase binding affinity to biological targets.
• Amino Acid Derivative : The presence of the (S)-2-amino-3-methyl-butyryl group suggests potential interactions with biological systems.

Research indicates that this compound exhibits significant activity in several areas, particularly in neurology and oncology:

• Neuropharmacological Effects :
  • The compound has been studied for its potential as an inhibitor of specific enzymes and receptors involved in neurological pathways, potentially aiding in the treatment of anxiety and depression.
  • Its structural features may enhance its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) disorders.
• Anticancer Properties :
  • Preliminary studies suggest that compounds with similar structures can inhibit protein farnesyltransferase (PFT), an enzyme implicated in various cancers. This mechanism could lead to reduced proliferation of cancer cells .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Neuropharmacology	Inhibition of anxiety-related pathways
Anticancer	PFT inhibition leading to reduced cell growth
Antimicrobial	Potential antibacterial activity

Case Studies

• Neuropharmacological Study :
  • A study investigated the effects of related compounds on anxiety models in rodents. Results indicated that these compounds significantly reduced anxiety-like behaviors compared to controls, suggesting a promising therapeutic avenue for treating anxiety disorders.
• Anticancer Research :
  • In vitro assays demonstrated that derivatives of this compound inhibited the growth of various cancer cell lines by targeting PFT activity. IC50 values were measured, showing effective concentrations for therapeutic applications.

Synthesis and Characterization

The synthesis of 2-{[((S)-2-Amino-3-methyl-butyryl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester typically involves several synthetic steps, including:

• Formation of the Piperidine Ring : Utilizing standard organic synthesis techniques to construct the piperidine framework.
• Cyclopropanation : Introducing the cyclopropyl group through cyclopropanation reactions.
• Carboxylic Acid Esterification : Converting the carboxylic acid into a tert-butyl ester for improved stability and solubility.

Table 2: Synthetic Steps Overview

Step	Description
Step 1	Synthesis of piperidine backbone
Step 2	Introduction of cyclopropyl group
Step 3	Esterification to form tert-butyl ester

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

The following table summarizes key analogs and their differences:

Compound Name	Substituent Variations	Molecular Formula	Molecular Weight	Key Features
Target Compound	Cyclopropylamino, (S)-2-amino-3-methyl-butyryl	C19H35N3O3*	353.51 g/mol	Enhanced rigidity, chiral specificity, tert-butyl ester stability .
2-{[((S)-2-Amino-3-methyl-butyryl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Isopropylamino instead of cyclopropylamino	C19H37N3O3	355.53 g/mol	Increased hydrophobicity; potential reduced metabolic stability.
4-{[((S)-2-Amino-propionyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	Shorter propionyl chain (C3 vs. C4), isopropylamino	C17H33N3O3	327.47 g/mol	Lower steric bulk; altered binding affinity.
2-{[((S)-2-Amino-3-methyl-butyryl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine core (5-membered) vs. piperidine (6-membered)	C18H33N3O3	339.48 g/mol	Increased ring strain; potential for altered pharmacokinetics.

*Estimated based on analogous structures in .

Key Observations:

Cyclopropyl vs. Isopropyl analogs (e.g., ) may exhibit higher lipophilicity (clogP ~2.8 vs. ~2.5 for cyclopropyl), impacting membrane permeability.

Piperidine vs. Pyrrolidine Core :

• The 6-membered piperidine ring in the target compound offers greater flexibility than pyrrolidine, possibly enabling better accommodation in enzyme active sites .